Cas no 31931-68-7 (Ethanone,1-(2,5-dimethyl-3-pyridinyl)-)

• Product Name: Ethanone,1-(2,5-dimethyl-3-pyridinyl)-
• CAS No: 31931-68-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD22546784
• CID: 300162
• PubChem ID: 21702752
• Update Time: 2025-07-22

Ethanone,1-(2,5-dimethyl-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,5-dimethyl-3-pyridinyl)-
• Ketone,2,5-dimethyl-3-pyridyl methyl (8CI)
• 1-(2,5-Dimethyl-3-pyridinyl)ethanone
• Ketone, 2,5-dimethyl-3-pyridyl methyl (8CI)
• SCHEMBL6626587
• 31931-68-7
• AB82541
• 1-(2,5-DIMETHYLPYRIDIN-3-YL)ETHANONE

• MDL： MFCD22546784
• Inchi： 1S/C9H11NO/c1-6-4-9(8(3)11)7(2)10-5-6/h4-5H,1-3H3
• InChI Key： PBBXMEACWXXOIZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C)=CN=C1C

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,1-(2,5-dimethyl-3-pyridinyl)-

Comprehensive Analysis of Ethanone,1-(2,5-dimethyl-3-pyridinyl)- (CAS No. 31931-68-7): Properties, Applications, and Industry Trends

Ethanone,1-(2,5-dimethyl-3-pyridinyl)- (CAS No. 31931-68-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique molecular structure combining a dimethylpyridinyl moiety with an ethanone functional group, enabling diverse reactivity. Its CAS number 31931-68-7 serves as a critical identifier for researchers investigating heterocyclic building blocks or fine chemical intermediates.

Recent studies highlight its potential as a precursor molecule in synthesizing bioactive compounds, particularly in crop protection agents and pharmaceutical intermediates. The compound's 2,5-dimethyl-3-pyridinyl configuration contributes to enhanced stability compared to simpler pyridine derivatives, making it valuable for structure-activity relationship (SAR) studies. Laboratories frequently search for "31931-68-7 supplier" or "Ethanone pyridine derivative synthesis," reflecting growing industrial demand.

From a molecular design perspective, the compound's electron-rich pyridine ring facilitates nucleophilic substitutions, while the carbonyl group offers conjugation possibilities. This dual functionality explains its popularity in medicinal chemistry applications, where researchers explore modifications to develop targeted bioactive molecules. Analytical techniques like HPLC purity testing and NMR characterization are essential for quality control when working with this material.

Environmental considerations have spurred interest in green chemistry applications of 31931-68-7. The compound's moderate polarity allows for water-miscible solvent systems in certain formulations, aligning with industry shifts toward sustainable synthesis methods. Patent databases reveal increasing references to this chemical intermediate in biodegradable agrochemical development, particularly for systemic plant protection products.

Thermodynamic studies demonstrate that Ethanone,1-(2,5-dimethyl-3-pyridinyl)- exhibits favorable thermal stability up to 150°C, making it suitable for high-temperature reactions. This property, combined with its limited hygroscopicity, addresses common formulation challenges in solid-phase synthesis applications. Researchers frequently inquire about "pyridinyl ethanone solubility" and "31931-68-7 spectral data," indicating needs for comprehensive technical documentation.

The compound's regioselective reactivity has enabled novel approaches in cascade reactions, particularly in constructing polycyclic architectures. Recent publications describe its use as a directing group in C-H activation processes, reflecting broader trends in atom-economical synthesis. Such applications position CAS 31931-68-7 as a valuable tool for developing next-generation catalysts and ligand systems.

Quality specifications for 31931-68-7 typically require ≥98% purity by GC analysis, with strict controls on isomeric impurities. Storage recommendations emphasize protection from UV degradation in amber glass containers, reflecting the compound's photosensitivity. These handling protocols are crucial for maintaining consistency in multi-step syntheses where the material serves as a key intermediate.

Emerging applications in electronic materials have expanded interest in this nitrogen-containing compound. Its conjugated π-system shows promise in organic semiconductor research, particularly for electron-transport layers. This interdisciplinary potential explains rising searches for "pyridine ketone electronic properties" and "31931-68-7 material science applications" across academic databases.

From a regulatory compliance perspective, proper hazard communication standards must be followed when handling Ethanone,1-(2,5-dimethyl-3-pyridinyl)-. While not classified as hazardous under current major systems, appropriate engineering controls should be implemented during large-scale use. Safety data sheets emphasize personal protective equipment requirements, particularly for powder handling scenarios.

The global market for fine chemical intermediates like 31931-68-7 continues to grow, driven by demand from contract research organizations and specialty chemical manufacturers. Pricing trends reflect the compound's multi-step synthesis complexity, with current kilogram-scale pricing ranging significantly based on purity requirements. Procurement specialists often search for "bulk 2,5-dimethyl-3-pyridinyl ethanone" to identify cost-effective sourcing options.

Analytical challenges associated with Ethanone,1-(2,5-dimethyl-3-pyridinyl)- include distinguishing between positional isomers during quality assurance testing. Advanced techniques like LC-MS/MS have proven effective for characterizing trace impurities, especially when the compound is used in GMP-compliant synthesis. These methodologies address growing industry requirements for impurity profiling in high-value intermediates.

Future research directions likely include exploring biocatalytic routes for producing 31931-68-7, aligning with white biotechnology trends. The compound's chiral variants may also gain attention for asymmetric synthesis applications. Such developments would position this versatile intermediate at the forefront of sustainable chemical innovation, meeting evolving needs across multiple industries.